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Compound of Interest

Compound Name: Dspe-nhs

Cat. No.: B11935739

Core Principle of DSPE-NHS Amine Coupling

DSPE-NHS amine coupling is a robust and widely used bioconjugation technique that forms a
stable, covalent amide bond between a lipid anchor (DSPE), often extended with a PEG
spacer, and a molecule bearing a primary amine (-NHz).[1][2][3] The primary amines are
typically found at the N-terminus of polypeptide chains or on the side chains of lysine residues.

[1]
The Reaction Mechanism:
The core of the chemistry is a nucleophilic acyl substitution reaction.[2]

» Nucleophilic Attack: The deprotonated primary amine on the target molecule acts as a
nucleophile. It attacks the carbonyl carbon of the NHS ester, which is an activated group
making the carbonyl carbon highly electrophilic.

o Tetrahedral Intermediate: This attack forms an unstable tetrahedral intermediate.

e Amide Bond Formation: The intermediate collapses, resulting in the formation of a highly
stable amide bond and the release of N-hydroxysuccinimide (NHS) as a leaving group.

This reaction is highly efficient and specific for primary amines under controlled pH conditions.
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Reaction Dynamics
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1. Preparation

Prepare Protein in Dissolve DSPE-PEG-NHS
Amine-Free Buffer in DMSO/DMF
(pH 7.2-8.5) (Immediately before use)
AN /

AN /

Add NHS solution to

Protein Solution
(Molar Excess)

Incubate
(RT for 1-4h or 4°C overnight)

3. Purl ication

Quench Reactlon
(Optional, e.g., Tris buffer)

Purify Conjugate
(Dialysis / Gel Filtration)

Purified DSPE-PEG-Protein
Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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